Cas no 2229291-80-7 (tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate
• CAS No: 2229291-80-7
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• CID: 6212897
• PubChem ID: 165977494
• Update Time: 2025-06-11

tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate
• 2229291-80-7
• tert-butyl N-[4-hydroxy-3-(trifluoroacetyl)phenyl]carbamate
• EN300-1873687

• Inchi： 1S/C13H14F3NO4/c1-12(2,3)21-11(20)17-7-4-5-9(18)8(6-7)10(19)13(14,15)16/h4-6,18H,1-3H3,(H,17,20)
• InChI Key： BRJVQVZFTHOHQW-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C=CC(=C1)NC(=O)OC(C)(C)C)O)=O)(F)F

Computed Properties

• Exact Mass: 305.08749241g/mol
• Monoisotopic Mass: 305.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate (CAS No. 2229291-80-7)

The compound tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate, identified by its CAS No. 2229291-80-7, is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroacetyl group and a tert-butyl carbamate moiety, makes it a valuable building block for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of protease inhibitors and kinase-targeted therapies, which align with current trends in precision medicine.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate in medicinal chemistry?" The answer lies in its role as a protected phenol derivative, which allows selective functionalization during multi-step syntheses. Its trifluoroacetyl group enhances electrophilicity, making it reactive toward nucleophiles—a property leveraged in creating carbon-heteroatom bonds. This characteristic is particularly relevant to modern drug design, where fluorine incorporation improves metabolic stability and bioavailability, addressing a key challenge in small-molecule therapeutics.

From an industrial perspective, the demand for CAS 2229291-80-7 correlates with growing interest in fluorinated compounds, a trending topic in material science forums. The compound's thermal stability (attributed to its tert-butyl group) makes it suitable for high-temperature reactions, while its solubility profile enables use in diverse solvent systems. These properties answer another frequently asked question: "Why choose tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate over similar intermediates?" The balanced lipophilicity introduced by the trifluoroacetyl moiety often results in better membrane permeability—a critical factor for CNS-active compounds.

Analytical chemists are particularly interested in the spectroscopic fingerprints of tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate. Its distinct ¹⁹F NMR signal (around -75 ppm) and characteristic IR carbonyl stretches (1750-1800 cm^-1) provide reliable quality control markers. These features address common search queries like "How to characterize CAS 2229291-80-7 by NMR?" The compound's crystalline nature also facilitates X-ray diffraction studies, supporting structure-activity relationship (SAR) investigations—a hot topic in computational chemistry circles.

Environmental considerations surrounding fluorinated compounds have spurred research into greener synthesis routes for tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate. Recent publications highlight catalytic trifluoroacetylation methods that reduce waste, responding to sustainability concerns frequently raised in academic discussions. This aligns with broader industry shifts toward green chemistry principles, making the compound's eco-friendly production a subject of patent activity—another trending search term among chemical engineers.

In conclusion, tert-butyl N-4-hydroxy-3-(trifluoroacetyl)phenylcarbamate (CAS 2229291-80-7) represents a convergence of multiple research frontiers: fluorination strategies, protective group chemistry, and sustainable synthesis. Its versatility in addressing challenges from drug delivery to material design ensures continued relevance, as evidenced by its growing appearance in scientific literature and patent applications worldwide.